Cas no 2092861-88-4 (Benzeneacetic acid, α-bromo-4-cyano-)

• Product Name: Benzeneacetic acid, α-bromo-4-cyano-
• CAS No: 2092861-88-4
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 5254738
• Update Time: 2025-06-07

Benzeneacetic acid, α-bromo-4-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-bromo-4-cyano-

• Inchi： 1S/C9H6BrNO2/c10-8(9(12)13)7-3-1-6(5-11)2-4-7/h1-4,8H,(H,12,13)
• InChI Key： DMFUZGNHVNRVOZ-UHFFFAOYSA-N
• SMILES： C1(C(Br)C(O)=O)=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 376.5±32.0 °C(Predicted)
• pka: 2.03±0.10(Predicted)

Additional information on Benzeneacetic acid, α-bromo-4-cyano-

Professional Introduction to Benzeneacetic Acid, α-bromo-4-cyano- (CAS No. 2092861-88-4)

Benzeneacetic acid, α-bromo-4-cyano-, with the CAS number 2092861-88-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of substituted benzeneacetic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both bromine and cyano functional groups in its molecular structure imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>Benzeneacetic acid, α-bromo-4-cyano- molecule consists of a benzene ring substituted with an acetic acid moiety at the α-position, a bromine atom at the ortho position relative to the cyano group, and a cyano group at the para position. This specific arrangement of functional groups enhances its utility in various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and other organic synthesis protocols. The compound's structural features make it particularly interesting for researchers exploring novel synthetic pathways and functional materials.

In recent years, there has been a growing interest in< strong>Benzeneacetic acid, α-bromo-4-cyano- due to its role as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop new derivatives with enhanced pharmacological properties. The bromine substituent allows for easy modification through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Similarly, the cyano group can be further functionalized to introduce additional pharmacophores or improve metabolic stability.

One of the most compelling aspects of< strong>Benzeneacetic acid, α-bromo-4-cyano- is its application in the synthesis of pharmaceuticals. Recent studies have demonstrated its utility in the preparation of small-molecule inhibitors targeting various disease pathways. For example, derivatives of this compound have been explored as potential kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify both the bromine and cyano groups provides chemists with a high degree of flexibility in designing molecules with tailored biological activities.

The< strong>Benzeneacetic acid, α-bromo-4-cyano- compound also finds relevance in materials science. Its structural motifs have been incorporated into polymers and supramolecular assemblies, where they contribute to unique electronic and optical properties. These materials are being investigated for applications in organic electronics, photovoltaics, and sensors. The combination of its chemical versatility and structural stability makes it an attractive candidate for developing advanced functional materials.

From a synthetic chemistry perspective, Benzeneacetic acid, α-bromo-4-cyano- serves as a versatile building block that enables access to a wide range of heterocyclic compounds. Researchers have leveraged its reactivity to construct fused rings and complex cyclic systems, which are prevalent in many natural products and bioactive molecules. The ability to introduce additional functional groups through controlled reactions allows for the creation of libraries of compounds that can be screened for biological activity.

The pharmaceutical industry has also shown interest in< strong>Benzeneacetic acid, α-bromo-4-cyano- due to its potential as a precursor for drug candidates. Several academic and industrial groups have reported novel synthetic routes that utilize this compound to produce molecules with therapeutic relevance. These efforts highlight its importance as a cornerstone intermediate in medicinal chemistry. The ongoing research underscores the need for efficient synthetic methods to produce< strong>Benzeneacetic acid, α-bromo-4-cyano- on scales suitable for industrial applications.

In conclusion, Benzeneacetic acid, α-bromo-4-cyano-, CAS number 2092861-88-4, is a multifunctional compound with significant implications in pharmaceutical research and materials science. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.